Cas no 303152-37-6 (1-(2,6-DIMETHYLMORPHOLINO)-2-[(4-FLUOROPHENYL)SULFONYL]-1-ETHANONE)

• Product Name: 1-(2,6-DIMETHYLMORPHOLINO)-2-[(4-FLUOROPHENYL)SULFONYL]-1-ETHANONE
• CAS No: 303152-37-6
• MF: C₁₄H₁₈FNO₄S
• MW: 315.360426425934
• CID: 5185158
• Update Time: 2026-03-05

1-(2,6-DIMETHYLMORPHOLINO)-2-[(4-FLUOROPHENYL)SULFONYL]-1-ETHANONE Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-DIMETHYLMORPHOLINO)-2-[(4-FLUOROPHENYL)SULFONYL]-1-ETHANONE
• 1-(2,6-dimethylmorpholin-4-yl)-2-(4-fluorobenzenesulfonyl)ethan-1-one
• Ethanone, 1-(2,6-dimethyl-4-morpholinyl)-2-[(4-fluorophenyl)sulfonyl]-

• Inchi： 1S/C14H18FNO4S/c1-10-7-16(8-11(2)20-10)14(17)9-21(18,19)13-5-3-12(15)4-6-13/h3-6,10-11H,7-9H2,1-2H3
• InChI Key： ATXSEDJBJBBUED-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(C)OC(C)C1)CS(C1=CC=C(F)C=C1)(=O)=O

Additional information on 1-(2,6-DIMETHYLMORPHOLINO)-2-[(4-FLUOROPHENYL)SULFONYL]-1-ETHANONE

Comprehensive Overview of 1-(2,6-DIMETHYLMORPHOLINO)-2-[(4-FLUOROPHENYL)SULFONYL]-1-ETHANONE (CAS No. 303152-37-6)

1-(2,6-Dimethylmorpholino)-2-[(4-fluorophenyl)sulfonyl]-1-ethanone (CAS No. 303152-37-6) is a specialized organic compound with a unique structural framework, combining a morpholine derivative and a sulfonyl functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its molecular formula, C₁₄H₁₈FNO₃S, highlights the presence of a fluorophenyl moiety, which is often associated with enhanced metabolic stability and binding affinity in drug design.

The compound’s 2,6-dimethylmorpholino segment contributes to its stereochemical complexity, making it a valuable intermediate for asymmetric synthesis. Researchers are particularly interested in its role in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in modern drug discovery. Recent studies have explored its utility in cancer therapeutics and neurodegenerative disease research, aligning with the growing demand for targeted therapies.

From a synthetic chemistry perspective, 1-(2,6-Dimethylmorpholino)-2-[(4-fluorophenyl)sulfonyl]-1-ethanone exemplifies the convergence of heterocyclic chemistry and sulfonylation techniques. Its sulfonyl group is pivotal for forming stable covalent bonds, a feature exploited in proteolysis-targeting chimeras (PROTACs)—a cutting-edge technology in drug development. This aligns with the surge in searches for "sulfonyl-based drug design" and "morpholine derivatives in medicine" across academic and industrial platforms.

Environmental and regulatory considerations are also critical when discussing this compound. Its fluorinated component raises questions about biodegradability, a trending topic in green chemistry forums. Analytical methods like HPLC and LC-MS are commonly employed to characterize its purity, reflecting the industry’s focus on quality control in fine chemical production. Users frequently search for "CAS 303152-37-6 synthesis" or "safety data for fluorophenyl sulfonates," underscoring the need for accessible technical data.

In summary, 1-(2,6-Dimethylmorpholino)-2-[(4-fluorophenyl)sulfonyl]-1-ethanone represents a versatile scaffold with broad applications in life sciences. Its relevance to precision medicine and sustainable chemistry ensures its continued prominence in research pipelines, while its structural features cater to the evolving demands of high-throughput screening and fragment-based drug discovery.